2-[(4-nitrophenyl)amino]-N-phenylnicotinamide
Overview
Description
2-[(4-nitrophenyl)amino]-N-phenylnicotinamide, also known as Nifurtimox, is a nitrofuran derivative compound that belongs to the class of antiprotozoal drugs. It is a synthetic compound that was first synthesized in the early 1960s. Nifurtimox has been used as an effective treatment for Chagas disease, a parasitic infection caused by Trypanosoma cruzi, and African trypanosomiasis, a disease caused by Trypanosoma brucei.
Mechanism of Action
The exact mechanism of action of 2-[(4-nitrophenyl)amino]-N-phenylnicotinamide is not fully understood. However, it is believed to work by generating reactive oxygen species (ROS) that damage the DNA of the parasites. This compound is selectively toxic to the parasites due to their inability to detoxify ROS. In addition, this compound has been shown to inhibit the activity of trypanothione reductase, an enzyme that is essential for the survival of the parasites.
Biochemical and Physiological Effects:
This compound has been shown to cause a variety of biochemical and physiological effects in the parasites. It disrupts the redox balance of the parasites by generating ROS, which leads to oxidative stress and DNA damage. This compound also inhibits the activity of trypanothione reductase, which leads to a depletion of trypanothione, a key antioxidant in the parasites. This results in further oxidative stress and ultimately cell death.
Advantages and Limitations for Lab Experiments
2-[(4-nitrophenyl)amino]-N-phenylnicotinamide has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. It has a broad spectrum of activity against different protozoan parasites, making it a useful tool for studying the biology of these organisms. However, this compound has some limitations as well. It is not very selective and can cause toxicity to host cells at high concentrations. In addition, it has poor solubility in water, which can make it difficult to work with in some experimental settings.
Future Directions
There are several future directions for the research on 2-[(4-nitrophenyl)amino]-N-phenylnicotinamide. One area of interest is the development of new analogs with improved selectivity and efficacy. Another area of research is the investigation of the anti-cancer activity of this compound and its potential use in combination with other chemotherapeutic agents. Additionally, there is a need to better understand the mechanism of action of this compound and its effects on host cells. Finally, there is a need for more clinical trials to evaluate the safety and efficacy of this compound in the treatment of other parasitic infections.
Scientific Research Applications
2-[(4-nitrophenyl)amino]-N-phenylnicotinamide has been extensively studied for its antiprotozoal activity against Trypanosoma cruzi and Trypanosoma brucei. It has been shown to be effective in treating acute and chronic Chagas disease and African trypanosomiasis, respectively. This compound has also been investigated for its potential use in the treatment of other parasitic infections, such as Leishmaniasis and Giardiasis. In addition, this compound has been studied for its anti-cancer activity, particularly against breast cancer and leukemia.
properties
IUPAC Name |
2-(4-nitroanilino)-N-phenylpyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O3/c23-18(21-13-5-2-1-3-6-13)16-7-4-12-19-17(16)20-14-8-10-15(11-9-14)22(24)25/h1-12H,(H,19,20)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GESBVFDAAMPSLK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(N=CC=C2)NC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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